Cas no 714208-74-9 (2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide
• CAS No: 714208-74-9
• MF: C₁₉H₂₀ClN₃O₄S₂
• MW: 453.962800979614
• CID: 6201116
• PubChem ID: 1188162
• Update Time: 2025-06-15

2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide
• 2-(4-chlorophenoxy)-N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)acetamide
• F1420-0645
• 714208-74-9
• 2-(4-chlorophenoxy)-N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]acetamide
• AKOS002210277

• Inchi： 1S/C19H20ClN3O4S2/c1-3-23(4-2)29(25,26)15-9-10-16-17(11-15)28-19(21-16)22-18(24)12-27-14-7-5-13(20)6-8-14/h5-11H,3-4,12H2,1-2H3,(H,21,22,24)
• InChI Key： WZJCTASRMODUIX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NC2=CC=C(C=C2S1)S(N(CC)CC)(=O)=O)=O

Computed Properties

• Exact Mass: 453.0583762g/mol
• Monoisotopic Mass: 453.0583762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Additional information on 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide (CAS No. 714208-74-9)

The compound 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide (CAS No. 714208-74-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core coupled with a diethylsulfamoyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide is its potential as a enzyme inhibitor. Researchers have investigated its interactions with various biological targets, particularly in the context of inflammatory pathways and metabolic disorders. The 4-chlorophenoxy group enhances its lipophilicity, which may improve membrane permeability—a critical factor in drug development. This aligns with current trends in precision medicine, where molecules with tailored properties are sought after for targeted therapies.

In agrochemical applications, this compound's benzothiazole scaffold has been linked to pesticidal activity. With growing global emphasis on sustainable agriculture, there is heightened interest in compounds that offer efficacy while minimizing environmental impact. The diethylsulfamoyl functional group may contribute to its mode of action, potentially disrupting pest-specific biochemical pathways. Such attributes resonate with searches for eco-friendly crop protection solutions, a hot topic in agricultural forums and publications.

The synthetic route for 714208-74-9 involves multi-step organic reactions, including amide coupling and sulfonylation. These processes are frequently discussed in chemical synthesis communities, especially among researchers optimizing yields or exploring green chemistry alternatives. Recent advancements in catalytic methods and flow chemistry have further spurred interest in efficient production techniques for complex molecules like this one.

From a commercial perspective, 2-(4-chlorophenoxy)-N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylacetamide is often referenced in patent literature and material safety data sheets (MSDS). Its stability under various conditions and compatibility with formulation additives are critical for industrial applications. These aspects are frequently searched by professionals in pharmaceutical manufacturing and regulatory affairs, highlighting the need for detailed technical profiles.

Emerging trends in computational chemistry have also brought attention to this compound. Molecular docking studies and QSAR modeling are being employed to predict its interactions with biological targets, reducing reliance on empirical testing. This aligns with the broader shift toward AI-driven drug discovery, a topic dominating scientific conferences and investment circles.

In summary, CAS No. 714208-74-9 represents a versatile chemical with dual relevance in life sciences and agrochemistry. Its structural complexity and functional diversity make it a compelling case study for researchers addressing challenges in drug design, green chemistry, and sustainable pest management. As interdisciplinary approaches gain traction, compounds like this will likely remain at the forefront of innovation.